Cas no 1342155-02-5 (1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1342155-02-5
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 5159158
• PubChem ID: 63708867
• Update Time: 2025-06-14

1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 1-Phenylmethoxycarbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylic acid, 3-(trifluoromethyl)-, 1-(phenylmethyl) ester
• 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H14F3NO4/c15-14(16,17)13(11(19)20)6-7-18(9-13)12(21)22-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,19,20)
• InChI Key： VUVCZMXKMFUYAL-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(C(=O)OCC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1342155-02-5)

The compound 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1342155-02-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrrolidine core substituted with a trifluoromethyl group and a benzyloxycarbonyl protecting group, making it a versatile intermediate in organic synthesis. Its unique structural attributes contribute to its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid as a key building block for designing novel therapeutics. Its CAS No. 1342155-02-5 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions, including the introduction of the trifluoromethyl group and subsequent protection with a benzyloxycarbonyl moiety. This process highlights the compound's role in facilitating complex molecular transformations. Its carboxylic acid functionality further allows for derivatization, enabling the creation of amides, esters, and other derivatives with potential biological activity.

From an application perspective, 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is often employed in peptide synthesis and as a precursor for small molecule drugs. The trifluoromethyl group's electron-withdrawing properties enhance the compound's interaction with biological targets, making it valuable in the design of protease inhibitors and GPCR ligands. Its CAS No. 1342155-02-5 is a common reference point for researchers exploring fluorinated analogs in drug development.

Environmental and regulatory considerations also play a role in the compound's usage. While 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is not classified as hazardous, its handling requires standard laboratory precautions. The benzyloxycarbonyl group, in particular, is known for its stability under mild conditions, which simplifies storage and transportation. This aspect is critical for industrial-scale applications.

In the context of AI-driven drug discovery, 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists frequently query its CAS No. 1342155-02-5 to access structural data for predictive modeling. The compound's rigid pyrrolidine scaffold and trifluoromethyl substitution make it an ideal subject for studying ligand-receptor interactions.

Looking ahead, the potential of 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid in green chemistry initiatives is being explored. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption. The compound's CAS No. 1342155-02-5 is often cited in publications focusing on eco-friendly methodologies, aligning with global trends toward sustainable pharmaceutical production.

In summary, 1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1342155-02-5) is a multifaceted compound with broad applications in drug discovery and organic synthesis. Its structural features, including the trifluoromethyl and benzyloxycarbonyl groups, underscore its value as a research tool. As the scientific community continues to explore fluorinated compounds, this molecule is poised to remain a focal point in innovative chemical and pharmaceutical research.